![molecular formula C8H15NO5S B569456 Tert-butyl (R)-4-methyl-2,2-dioxo-[1,2,3]oxathiazolidine-3-carboxylate CAS No. 454248-53-4](/img/structure/B569456.png)
Tert-butyl (R)-4-methyl-2,2-dioxo-[1,2,3]oxathiazolidine-3-carboxylate
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Overview
Description
Tert-butyl ®-4-methyl-2,2-dioxo-[1,2,3]oxathiazolidine-3-carboxylate is a chemical compound with the molecular formula C8H15NO5S and a molecular weight of 237.27 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C8H15NO5S. Unfortunately, the search results do not provide a detailed analysis of the molecular structure .Physical And Chemical Properties Analysis
This compound appears as a white solid . It has a molecular weight of 237.27300 . The melting point is reported to be between 100-107°C . The optical rotation is reported as [a]D20 = -11.0 ± 2º (C=1 in MeOH) .Scientific Research Applications
Synthesis and Chemical Intermediates
Tert-butyl (R)-4-methyl-2,2-dioxo-[1,2,3]oxathiazolidine-3-carboxylate has been explored in various synthetic applications. For instance, it's used in the stereoselective hydroformylation of oxazoline derivatives to form important intermediates for synthesizing homochiral amino acid derivatives, valuable in synthetic chemistry (Kollár & Sándor, 1993). Furthermore, this compound plays a role in the synthesis of key intermediates of Biotin, a vital water-soluble vitamin, through a six-step process starting from L-cystine (Liang, Qin, Wang, & Huang, 2016).
Structural Analysis and Conformation
The absolute configuration of various enantiomers of this compound has been established through crystallographic studies, which aid in understanding its molecular geometry and potential chemical behavior (Flock, Bruhn, Fink, & Frauenrath, 2006).
Novel Reagents and Ligands
Research has led to the development of functionally differentiated aminoindanol based endo-N-sulfonyl 1,2,3-oxathiazolidine-2-oxide as sulfinyl transfer agents. These novel reagents have practical implications in producing various sulfinamide ligands, demonstrating the versatility of this compound derivatives (Han, Krishnamurthy, Grover, Fang, & Senanayake, 2002).
Pharmaceutical Research and Synthesis
The compound has been utilized in the synthesis of N,O-protected-(S)-2-methylserine on a multikilogram scale, highlighting its industrial-scale applicability in pharmaceutical contexts (Anson et al., 2011). Additionally, it's used in the synthesis of dipeptide 4-nitroanilides containing non-proteinogenic amino acids, underscoring its role in developing novel peptide-based compounds (Schutkowski, Mrestani-Klaus, & Neubert, 2009).
Other Applications
This chemical is also a key intermediate in the novel synthesis of D-ribo-phytosphingosine, showcasing its utility in complex organic syntheses (Lombardo, Capdevila, Pasi, & Trombini, 2006). Moreover, it is used in diastereoselective aldol additions for synthesizing highly functionalized α-substituted amino acid derivatives, vital for sphingosine-related metabolites (Brunner, Nissinen, Rissanen, Straub, & Koskinen, 2005).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
tert-butyl (4R)-4-methyl-2,2-dioxooxathiazolidine-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO5S/c1-6-5-13-15(11,12)9(6)7(10)14-8(2,3)4/h6H,5H2,1-4H3/t6-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFAKQWFVEAEEPG-ZCFIWIBFSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COS(=O)(=O)N1C(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1COS(=O)(=O)N1C(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
454248-53-4 |
Source
|
Record name | (4R)-2,2-Dioxido-4-methyl-1,2,3-oxathiazolidine,N-BOC protected | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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